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Compound of Interest

Compound Name:
n-Cbz-trans-1,4-

cyclohexanediamine

Cat. No.: B111937 Get Quote

Abstract: This technical guide provides a comprehensive overview of N-Cbz-trans-1,4-
cyclohexanediamine, a key intermediate in synthetic organic chemistry. The document details

its chemical identity, synthesis, and characterization. While direct applications in drug

development are not extensively published, this guide explores its role as a protected diamine

scaffold, a crucial component in the construction of complex molecules with pharmaceutical

potential. Experimental protocols and characterization data are presented based on

established chemical principles for analogous compounds, owing to the limited availability of

direct literature for this specific molecule.

Introduction
N-Cbz-trans-1,4-cyclohexanediamine, systematically known as benzyl N-(4-

aminocyclohexyl)carbamate, is a valuable synthetic intermediate. The molecule incorporates a

rigid trans-1,4-cyclohexanediamine scaffold, which provides a defined three-dimensional

orientation of its functional groups. One of the two amino groups is protected by a

benzyloxycarbonyl (Cbz or Z) group, a widely used protecting group in peptide synthesis and

medicinal chemistry. This mono-protection strategy allows for selective functionalization of the

free amino group, making it a versatile building block for the synthesis of more complex

molecules, including potential pharmaceutical agents. The Cbz group is known for its stability

under various reaction conditions and can be selectively removed, typically through

hydrogenolysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b111937?utm_src=pdf-interest
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/product/b111937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity and Properties
This section summarizes the key identifiers and physicochemical properties of N-Cbz-trans-
1,4-cyclohexanediamine.

Property Value

IUPAC Name benzyl N-(4-aminocyclohexyl)carbamate[1]

Synonyms
n-cbz-trans-1,4-cyclohexanediamine, Benzyl

(trans-4-aminocyclohexyl)carbamate

CAS Number 149423-77-8

Molecular Formula C₁₄H₂₀N₂O₂[1]

Molecular Weight 248.32 g/mol [1]

Appearance Expected to be a solid

Solubility

Expected to be soluble in organic solvents such

as dichloromethane, ethyl acetate, and

methanol.

Synthesis and Experimental Protocols
The synthesis of benzyl N-(4-aminocyclohexyl)carbamate involves the selective protection of

one of the amino groups of trans-1,4-cyclohexanediamine using benzyl chloroformate. This

reaction is typically carried out under basic conditions to neutralize the hydrochloric acid

byproduct.

General Synthetic Scheme
The reaction proceeds via nucleophilic acyl substitution, where the amine attacks the carbonyl

carbon of benzyl chloroformate.
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Reactants

Reaction Conditions

Product

benzyl N-(4-aminocyclohexyl)carbamate

+

Cbz-Cl

Base (e.g., NaHCO₃)

Solvent (e.g., THF/Water)
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Start with
benzyl N-(4-aminocyclohexyl)carbamate

Functionalize the free amine
(e.g., acylation, alkylation)

Create a library of derivatives

Biological Screening
(e.g., enzyme assays, cell-based assays)

Identify Hit Compounds

Lead Optimization
(Structure-Activity Relationship studies)

Iterative
Optimization

Cbz-Deprotection
(if required for activity)

Preclinical Development

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b111937?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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